![molecular formula C6H5BrO B116583 4-Bromophenol CAS No. 106-41-2](/img/structure/B116583.png)
4-Bromophenol
Overview
Description
4-Bromophenol is an organic compound consisting of a phenol ring bonded to a bromine atom . It is a pinkish-brown crystalline solid and is a common aryl bromide reagent that can be used in various cross-coupling reactions to synthesize compounds for medicinal and material science applications .
Synthesis Analysis
This compound can be synthesized by bromination of phenol . It can also be used in Stille reactions . In the Williamson Ether Synthesis, it involves combining an Alkoxide ion with a primary Alkyl halide .Molecular Structure Analysis
The molecular formula of this compound is C6H5BrO . The this compound molecule contains a total of 13 bonds. There are 8 non-H bonds, 6 multiple bonds, 6 aromatic bonds, 1 six-membered ring, and 1 aromatic hydroxyl .Chemical Reactions Analysis
This compound is a common aryl bromide reagent that can be used in various cross-coupling reactions to synthesize compounds for medicinal and material science applications . It is also used in the intermediate of organic synthesis, flame retardant, and pharmaceutical industry .Physical And Chemical Properties Analysis
This compound has a melting point of 66.4°C . It is soluble in water, chloroform, easily soluble in ethanol, ether, and glacial acetic acid . Its density is 1.7±0.1 g/cm³, and it has a boiling point of 238.0±0.0°C at 760 mmHg .Scientific Research Applications
Biodegradation and Environmental Applications
- Biodegradation in Biological Systems: 4-Bromophenol (4-BP) has been evaluated for biodegradation using Arthrobacter chlorophenolicus A6T in a packed bed reactor. This study is significant as it addresses the removal of 4-BP, a priority pollutant, in a biological system operated continuously. The process achieved up to 98% effluent toxicity removal, demonstrating the potential of biodegradation in treating 4-BP contaminated water (Sahoo, Ghosh, & Pakshirajan, 2013).
- Electrochemical Reduction and Oxidation: The electrochemical reduction and oxidation of 4-BP have been explored using Pd–Fe/graphene catalytic cathodes. This study provided insights into the degradation intermediates, kinetics, and toxicity evolution of 4-BP, contributing to our understanding of its environmental fate and potential treatment methods (Xu et al., 2018).
Anticancer and Antioxidant Properties
- Anticancer Activities: Novel bromophenol derivatives have shown promising anticancer activities. For instance, BOS-102, a bromophenol derivative, demonstrated significant anti-cancer effects on human lung cancer cells by inducing cell cycle arrest and apoptosis (Guo et al., 2018).
- Antioxidant Effects: Bromophenols isolated from red algae, Vertebrata lanosa, have exhibited potent antioxidant activities. These bromophenols showed better antioxidant effects than certain well-known antioxidants, highlighting their potential as natural antioxidant agents (Olsen et al., 2013).
Molecular and Chemical Studies
- Molecular Dynamics and Binding Studies: Investigations into the binding of 4-BP in the internal site of dehaloperoxidase-hemoglobin using Molecular Dynamics methods have provided valuable insights into the molecular interactions and potential applications of 4-BP in biochemistry (Zhang et al., 2016).
- Photoreaction Mechanisms: The photoreaction mechanisms of 2-bromophenols, including 4-BP, have been studied using matrix-isolation infrared spectroscopy, contributing to our understanding of their chemical behavior and potential applications in photochemistry (Akai et al., 2002).
Mechanism of Action
Target of Action
4-Bromophenol is an organic compound consisting of hydroxyl groups and bromine atoms bonded to a benzene ring . It is a common aryl bromide reagent used in various cross-coupling reactions to synthesize compounds for medicinal and material science applications . The primary targets of this compound are the molecules or structures it interacts with during these reactions.
Mode of Action
The mode of action of this compound is primarily through its role as a reagent in cross-coupling reactions . In these reactions, this compound interacts with other molecules, facilitating the formation of new chemical bonds and leading to the synthesis of new compounds. The specific interactions and changes resulting from these reactions depend on the other reactants involved.
Biochemical Pathways
The biochemical pathways affected by this compound are those involved in the synthesis of new compounds during cross-coupling reactions . The downstream effects of these reactions include the production of new medicinal compounds or materials.
Result of Action
The molecular and cellular effects of this compound’s action are primarily seen in the new compounds it helps synthesize. These effects can range from the therapeutic effects of new medicinal compounds to the physical properties of new materials .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
4-Bromophenol has been studied for its biodegradation properties. A study found that Arthrobacter chlorophenolicus A6, a type of bacteria, can degrade this compound in a mixed substrate system . This suggests that this compound can interact with certain enzymes and proteins within these bacteria to facilitate its degradation .
Cellular Effects
Its degradation by Arthrobacter chlorophenolicus A6 suggests that it may influence cellular metabolism, particularly in organisms capable of degrading this compound .
Molecular Mechanism
Its degradation by Arthrobacter chlorophenolicus A6 suggests that it may bind to certain enzymes or proteins within these bacteria, potentially inhibiting or activating them .
Temporal Effects in Laboratory Settings
In laboratory settings, this compound was found to be completely degraded by Arthrobacter chlorophenolicus A6 within 68 hours when present in a mixture with other substituted phenols . This suggests that this compound is relatively stable but can be degraded over time under certain conditions .
Metabolic Pathways
This compound is involved in certain metabolic pathways within organisms capable of degrading it, such as Arthrobacter chlorophenolicus A6 .
Transport and Distribution
Its ability to be degraded by certain bacteria suggests that it can be transported into these organisms and distributed to the enzymes or proteins it interacts with .
Subcellular Localization
Its degradation by certain bacteria suggests that it may be localized to the parts of the cell where these organisms’ degradation enzymes or proteins are located .
properties
IUPAC Name |
4-bromophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrO/c7-5-1-3-6(8)4-2-5/h1-4,8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZFGOTFRPZRKDS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3051543 | |
Record name | 4-Bromophenol | |
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Molecular Weight |
173.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] Off-white crystalline powder with a phenolic odor; [Alfa Aesar MSDS] | |
Record name | p-Bromophenol | |
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Boiling Point |
238 °C | |
Record name | 4-BROMOPHENOL | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7650 | |
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Solubility |
Freely soluble in alcohol, chloroform, ether, glacial acetic acid, In water, 1.4X10+4 mg/L at 25 °C | |
Record name | 4-BROMOPHENOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7650 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
1.840 g/cu cm at 15 °C, Density: 1.5875 at 80 °C | |
Record name | 4-BROMOPHENOL | |
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Vapor Pressure |
0.01 [mmHg], 1.17X10-2 mm Hg at 25 °C | |
Record name | p-Bromophenol | |
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Record name | 4-BROMOPHENOL | |
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Color/Form |
Tetragonal bipyramidal crystals from chloroform or ether | |
CAS RN |
106-41-2 | |
Record name | 4-Bromophenol | |
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Record name | p-Bromophenol | |
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Record name | 4-BROMOPHENOL | |
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Record name | Phenol, 4-bromo- | |
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Record name | 4-Bromophenol | |
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Record name | 4-bromophenol | |
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Record name | 4-BROMOPHENOL | |
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Record name | 4-BROMOPHENOL | |
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Record name | 4-Bromophenol | |
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Melting Point |
66.4 °C | |
Record name | 4-BROMOPHENOL | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/7650 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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